(4-Acetamidophenoxy)acetic acid
Overview
Description
“(4-Acetamidophenoxy)acetic acid” is a chemical compound with the CAS Number: 39149-13-8. It has a molecular weight of 209.2 and its IUPAC name is [4-(acetylamino)phenoxy]acetic acid . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code of “(4-Acetamidophenoxy)acetic acid” is1S/C10H11NO4/c1-7(12)11-8-2-4-9(5-3-8)15-6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
. This indicates that the compound consists of a phenoxy group attached to an acetic acid moiety, with an acetamido group on the phenyl ring. Physical And Chemical Properties Analysis
“(4-Acetamidophenoxy)acetic acid” is a solid compound . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.Scientific Research Applications
Preparation of Molecular Imprinted Polymer for Trace Determination : A study by Omidi et al. (2014) focused on the preparation of a molecular imprinted polymer for the selective sample preparation technique to determine MCPA, a compound similar to (4-Acetamidophenoxy)acetic acid, in biological and environmental samples (Omidi et al., 2014).
Degradation of Acetaminophen and By-products : A study by Qutob et al. (2022) reviewed the advanced oxidation processes (AOPs) used for treating acetaminophen from aqueous mediums. This is relevant as acetaminophen shares structural similarities with (4-Acetamidophenoxy)acetic acid (Qutob et al., 2022).
Synthesis and Anti-inflammatory Activity of Oxadiazole Derivatives : Ilango et al. (2009) synthesized and investigated the anti-inflammatory activity of 2, 5-disubstituted-1, 3, 4-oxadiazole derivatives, starting from Ethyl-4-acetamido phenoxy acetate, which is closely related to (4-Acetamidophenoxy)acetic acid (Ilango et al., 2009).
Protective Effects of 4-Hydroxyphenylacetic Acid Against Liver Injury : A study by Zhao et al. (2018) explored the protective effects of 4-hydroxyphenylacetic acid, a compound structurally similar to (4-Acetamidophenoxy)acetic acid, against acetaminophen-induced liver injury in mice (Zhao et al., 2018).
Adsorption of Phenoxy Acetic Acid in Environmental Samples : Research by Aksu and Kabasakal (2004) investigated the adsorption equilibrium, kinetics, and thermodynamics of 2,4-dichlorophenoxy-acetic acid in aqueous solution, providing insights into the environmental behavior of phenoxy acetic acids (Aksu & Kabasakal, 2004).
Safety And Hazards
The safety information for “(4-Acetamidophenoxy)acetic acid” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
2-(4-acetamidophenoxy)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-7(12)11-8-2-4-9(5-3-8)15-6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYJCGBYEVXKOST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00192393 | |
Record name | 4-Acetaminophenoxyacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00192393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Acetamidophenoxy)acetic acid | |
CAS RN |
39149-13-8 | |
Record name | 4-Acetaminophenoxyacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039149138 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 39149-13-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=519725 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Acetaminophenoxyacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00192393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Acetaminophenoxyacetic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AF2P464G9J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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